N-(4-fluorobenzyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-1-propylpiperidin-4-amine
• InChI: InChI=1S/C15H23FN2/c1-2-9-18-10-7-15(8-11-18)17-12-13-3-5-14(16)6-4-13/h3-6,15,17H,2,7-12H2,1H3
• InChI Key: AIYRXRFTMFTKOD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H23FN2
• Molecular Weight: 250.35 g/mol

Description

Synthesis Analysis

The synthesis of analogs to N-(4-Fluorobenzyl)-1-propyl-4-piperidinamine, such as 1-(4-[18F]fluorobenzyl)-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine (4-FDP), involves reductive alkylation processes. For example, 4-FDP was prepared by the reductive alkylation of debenzylated donepezil with 4-[(18)F]fluorobenzaldehyde, achieving high radiochemical yields and specific activity (Leea et al., 2000). Furthermore, isotopomers of 4-(4-fluorobenzyl)piperidine have been synthesized via the Grignard reaction, showcasing diverse methods for producing fluorobenzyl piperidine derivatives with potential biological applications (Proszenyák et al., 2005).

Molecular Structure Analysis

Structural characterizations of related compounds provide insights into the molecular structure of N-(4-Fluorobenzyl)-1-propyl-4-piperidinamine. For instance, compounds have been synthesized and structurally characterized using techniques such as X-ray crystallography, providing detailed insights into their conformation and molecular interactions (Binici et al., 2021).

Chemical Reactions and Properties

The chemical reactions and properties of N-(4-Fluorobenzyl)-1-propyl-4-piperidinamine derivatives involve interactions with monoamine transporters and demonstrate structure-activity relationships when substituted at specific positions. These derivatives exhibit varying affinities for transporters, highlighting the importance of molecular substitutions on biological activity (Kolhatkar et al., 2003).

Physical Properties Analysis

The physical properties of N-(4-Fluorobenzyl)-1-propyl-4-piperidinamine and its derivatives can be inferred from studies on similar compounds. For instance, solvent-free synthesis methods have elucidated the crystal and molecular structures of related compounds, providing valuable information on their stability, crystallinity, and physical form (Kumar et al., 2020).

Chemical Properties Analysis

The chemical properties of these compounds are closely linked to their structure-activity relationships, as modifications in the molecular structure can significantly impact their biological and chemical behaviors. This is evident in studies where modifications in the N-substituted derivatives have demonstrated variations in affinity for muscarinic acetylcholine receptors, indicating the versatility of these compounds in medicinal chemistry applications (Tejani-butt et al., 1990).